N-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1-methyl-1H-indole-4-carboxamide

Specification

• Molecular Formula: C19H20N2O4S
• Molecular Weight: 372.4 g/mol
• IUPAC Name: N-[2-(4-methoxyphenyl)sulfonylethyl]-1-methylindole-4-carboxamide
• Standard InChI: InChI=1S/C19H20N2O4S/c1-21-12-10-16-17(4-3-5-18(16)21)19(22)20-11-13-26(23,24)15-8-6-14(25-2)7-9-15/h3-10,12H,11,13H2,1-2H3,(H,20,22)
• Standard InChI Key: RVWPYVFGCJEIGJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C(C=CC=C21)C(=O)NCCS(=O)(=O)C3=CC=C(C=C3)OC

Introduction

N-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1-methyl-1H-indole-4-carboxamide is a synthetic organic compound that belongs to the class of indole derivatives. It is characterized by its complex structure, which includes an indole core, a sulfonamide functional group, and a methoxyphenyl moiety. This compound has garnered significant attention in medicinal chemistry due to its potential biological activities and interactions with specific molecular targets.

Synthesis and Chemical Reactions

The synthesis of N-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1-methyl-1H-indole-4-carboxamide typically involves multiple steps, starting from commercially available precursors. The process includes forming the indole core followed by the introduction of sulfonamide and aminoethyl groups. Optimization of reaction conditions is crucial for achieving high yields and purity of the final product.

Synthesis Steps:

• Formation of Indole Core: This involves the synthesis of the indole ring structure, often through methods like the Fisher indole synthesis.

• Introduction of Sulfonamide Group: The sulfonamide moiety is attached to the indole core, typically through a sulfonylation reaction.

• Attachment of Aminoethyl Group: The aminoethyl chain is linked to the sulfonamide group, completing the compound's structure.

Biological Activity and Potential Applications

N-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1-methyl-1H-indole-4-carboxamide exhibits significant biological activity, primarily due to its sulfonamide moiety, which can form hydrogen bonds with amino acid residues in enzyme active sites. This interaction suggests potential therapeutic applications in diseases where specific enzymes are implicated.

Mechanism of Action:

• Enzyme Inhibition: The sulfonamide group can inhibit enzyme activities by forming hydrogen bonds with key residues in the enzyme's active site.

• Receptor Interactions: The indole core and methoxyphenyl group may facilitate interactions with specific receptors, modulating biological pathways.

Comparison with Similar Compounds

Several compounds share structural similarities with N-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1-methyl-1H-indole-4-carboxamide, including variations in the position of the carboxamide group or the type of ring structure.

Compound Name	Structural Features	Unique Aspects
N-(2-{[(4-methoxyphenyl)sulfonyl]amino}ethyl)-1-methyl-1H-indole-3-carboxamide	Indole core with sulfonamide	Different position of carboxamide
N-(2-{[(4-methoxyphenyl)sulfonyl]amino}ethyl)-4-morpholinecarboxamide	Morpholine instead of indole	Variation in ring structure
N-(2-{[(4-methoxyphenyl)sulfonyl]amino}ethyl)-1H-indole-3-carboxamide	Indole core but different substitution	Substituent variation affects activity

Research Findings and Future Directions

Research on N-{2-[(4-methoxyphenyl)sulfonyl]ethyl}-1-methyl-1H-indole-4-carboxamide focuses on its interactions with specific receptors and enzymes. The compound's unique structural configuration influences its reactivity and biological activity, potentially leading to distinct therapeutic effects. Further pharmacological studies are warranted to fully explore its potential applications.

Future Research Directions:

• Pharmacological Studies: Investigate the compound's effects on specific biological pathways and its potential as a therapeutic agent.

• Structural Modifications: Explore how modifications to the compound's structure affect its biological activity and potential applications.